9-Anthracenecarboxaldehyde, oxime

• IUPAC Name: N-(anthracen-9-ylmethylidene)hydroxylamine
• InChI: InChI=1S/C15H11NO/c17-16-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-10,17H
• InChI Key: HLGMTCSSRBPNOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C=NO
• Molecular Formula: C15H11NO
• DSSTOX Substance ID: DTXSID0066294
• Molecular Weight: 221.25 g/mol
• CAS No.: 18004-57-4

Description

9-Anthraldehyde oxime is a synthetic tool with variable applications. It is one of the most important and prolific functional groups in organic chemistry. It is a primary material for the preparation of a large number of cyclic and heterocyclic compounds, such as isoxazoles, isoxazolines, isoxazolidines, as well as organic compounds such as aldehydes, amides, amines, and nitriles.

Synthesis Analysis

9-Anthraldehyde oxime was first synthesized by Hinkel and co-authors in 1935. There are many strategies to prepare 9-anthraldehyde oxime from different functional groups. The compound was prepared with a different procedure by Fieser and Hartwell, which resulted in a 93% yield.

Chemical Reactions Analysis

9-Anthraldehyde oxime is used in the synthesis of a wide range of compounds. It can be converted into nitriles, nitro compounds, nitrones, amines, amides, and can also be exploited in the synthesis of azaheterocycles.

Physical And Chemical Properties Analysis

9-Anthracenecarboxaldehyde is a yellow solid that is soluble in common organic solvents. Its molecular weight is 206.24 g/mol.

Scientific Research Applications

• Synthetic Applications : 9-Anthraldehyde oxime serves as a valuable example in organic chemistry for both preparative and synthetic applications. Various strategies to prepare it from different functional groups are summarized, focusing on recent and innovative approaches. Its main synthetic applications are discussed in-depth, highlighting recent and innovative synthetic strategies (Ahmed, Hussain, & Quadrelli, 2020).

• Fluorometric Analysis : The compound is used in fluorometric analysis for the detection of chlorite, an important practical oxidant. Its ratiometric fluorescence signaling is leveraged to analyze chlorite in tap water, demonstrating high selectivity and sensitivity (Lee, Choi, Yoo, Ahn, & Chang, 2021).

• Metal Cluster Formation : In the field of inorganic chemistry, 9-anthraldehyde oxime has been used to synthesize a triosmium carbonyl cluster. This research contributes to the understanding of metal-bound nitrile formation and provides insights into the electronic structure of such clusters (Wong, Lin, & Wong, 2003).

• Photochemical Reactions : The photochemical reaction of 9-anthracenecarbaldehyde with 2-methyl-2-butene has been studied, revealing insights into oxetane formation under different irradiation conditions (Tanaka & Yamashita, 1983).

• Chemiluminescence Probe : It has been incorporated into a chemiluminescence probe for selective and sensitive detection of singlet oxygen in various chemical and biological systems (Li, Zhang, Ma, Zhang, Li, & Zhu, 2004).

• Hydrazone and Oxime Formation Catalysis : It plays a role in the catalysis of hydrazone and oxime formation, a widely used strategy in molecular conjugation for ligation, attachment, and bioconjugation (Crisalli & Kool, 2013).

• Anion Recognition and Sensing : Unique hydrogen bonds between 9-anthracenyl hydrogen and anions have been observed, making it a candidate for colorimetric and fluorescent chemosensors for fluoride ion recognition (Kwon, Jang, Kim, Lee, Kim, & Yoon, 2004).

Safety and Hazards

According to the safety data sheet, 9-Anthracenecarboxaldehyde should be handled with care to avoid contact with skin and eyes, and inhalation or ingestion of dust. It is not considered hazardous by the 2012 OSHA Hazard Communication Standard.